Cas no 916325-85-4 (5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)

5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is a heterocyclic compound featuring a pyrazolopyridine core with a bromo substituent and a carboxylic acid functional group. This structure makes it a versatile intermediate in medicinal chemistry and pharmaceutical research, particularly for the synthesis of bioactive molecules. The bromo group offers a reactive site for further functionalization via cross-coupling reactions, while the carboxylic acid enables derivatization into esters, amides, or other derivatives. Its rigid fused-ring system contributes to enhanced binding affinity in target interactions, making it valuable for drug discovery applications. The compound is typically used under controlled conditions due to its reactivity and requires proper handling to ensure stability.
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid structure
916325-85-4 structure
Product Name:5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
CAS No:916325-85-4
MF:C7H4BrN3O2
MW:242.029560089111
MDL:MFCD11040726
CID:1038139
PubChem ID:45480265
Update Time:2025-06-09

5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
    • 5-bromo-2H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
    • 5-BROMO-1H-PYRAZOLO[3,4-B]PYRIDINE-3-CARBOXYLICACID
    • 1H-PYRAZOLO[3,4-B]PYRIDINE-3-CARBOXYLIC ACID, 5-BROMO-
    • AMPD00273
    • JSXAWNXOASHZLY-UHFFFAOYSA-N
    • 5433AC
    • PB17779
    • FCH1401576
    • AM86024
    • EN000618
    • ST1171147
    • AB1011624
    • AX8159746
    • AB0091900
    • 5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (ACI)
    • AKOS015950009
    • AC-28850
    • DS-11313
    • MFCD11040726
    • DTXSID60670268
    • SCHEMBL4043643
    • EN300-1707067
    • CS-0037491
    • SY066150
    • J-516805
    • 916325-85-4
    • MDL: MFCD11040726
    • Inchi: 1S/C7H4BrN3O2/c8-3-1-4-5(7(12)13)10-11-6(4)9-2-3/h1-2H,(H,12,13)(H,9,10,11)
    • InChI Key: JSXAWNXOASHZLY-UHFFFAOYSA-N
    • SMILES: O=C(C1C2C(=NC=C(C=2)Br)NN=1)O

Computed Properties

  • Exact Mass: 240.94900
  • Monoisotopic Mass: 240.94869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9
  • XLogP3: 1.4

Experimental Properties

  • PSA: 78.87000
  • LogP: 1.41860

5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Security Information

5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Pricemore >>

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5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium acetate ,  Bromine Solvents: Acetic acid ;  2 - 2.5 h, rt; 2.5 - 3 h, 110 - 115 °C
2.1 Reagents: Sodium hydroxide ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ;  2 h, 100 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Organometallic 3-(1H-Benzimidazol-2-yl)-1H-pyrazolo[3,4-b]pyridines as Potential Anticancer Agents
Stepanenko, Iryna N.; et al, Inorganic Chemistry, 2011, 50(22), 11715-11728

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Iodine Solvents: Dimethylformamide ;  rt; 1 h, rt; 1 h, 45 °C
2.1 Catalysts: Palladium diacetate ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Methanol ,  Dimethylformamide ,  Triethylamine ;  8 h, 60 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
2.3 Reagents: Sodium hydroxide Solvents: Water ;  overnight, 95 °C
Reference
Design and synthesis of 1H-pyrazolo[3,4-b]pyridines targeting mitogen-activated protein kinase kinase 4 (MKK4) - A promising target for liver regeneration
Pfaffenrot, Bent; et al, European Journal of Medicinal Chemistry, 2021, 218,

Production Method 3

Reaction Conditions
1.1 Catalysts: Palladium diacetate ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Methanol ,  Dimethylformamide ,  Triethylamine ;  8 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water ;  overnight, 95 °C
Reference
Design and synthesis of 1H-pyrazolo[3,4-b]pyridines targeting mitogen-activated protein kinase kinase 4 (MKK4) - A promising target for liver regeneration
Pfaffenrot, Bent; et al, European Journal of Medicinal Chemistry, 2021, 218,

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  4 h, reflux
Reference
Synthesis and evaluation of pyrazolo[3,4-b]pyridine CDK1 inhibitors as antitumor agents
Lin, Ronghui; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(15), 4297-4302

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ;  2 h, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Organometallic 3-(1H-Benzimidazol-2-yl)-1H-pyrazolo[3,4-b]pyridines as Potential Anticancer Agents
Stepanenko, Iryna N.; et al, Inorganic Chemistry, 2011, 50(22), 11715-11728

5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Raw materials

5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Preparation Products

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